Ethyl 6-{[(3,4-dimethylphenyl)sulfonyl]methyl}-4-(2-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-[(3,4-dimethylphenyl)sulfonylmethyl]-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C23H26N2O6S/c1-5-31-22(26)20-18(13-32(28,29)16-11-10-14(2)15(3)12-16)24-23(27)25-21(20)17-8-6-7-9-19(17)30-4/h6-12,21H,5,13H2,1-4H3,(H2,24,25,27)
• InChI Key: UXNDQEWCVPILNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2OC)CS(=O)(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C23H26N2O6S
• Molecular Weight: 458.5 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The presence of the sulfonyl group, methoxy group, and ethyl ester indicates that this compound might have interesting reactivity.

Molecular Structure Analysis

The compound has a pyrimidine core, which is a six-membered ring with two nitrogen atoms. It also has a sulfonyl group attached to a methyl group, an ethyl ester group, and a methoxy group attached to a phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The sulfonyl group might undergo substitution reactions, and the ester could undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester and a sulfonyl group might increase its polarity compared to a simple hydrocarbon.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s used as a drug, the mechanism would depend on the biological target. If it’s used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Without specific information, it’s hard to determine the exact safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and environmental release.

Future Directions

The study of pyrimidine derivatives is a rich field with many potential applications, particularly in medicinal chemistry. Future research could explore the biological activity of this compound, or use it as a building block to synthesize more complex molecules.